1-Nitroso-4-cyclohexylpiperidine
Description
1-Nitroso-4-cyclohexylpiperidine is a heterocyclic compound featuring a piperidine ring substituted with a nitroso (-NO) group at the 1-position and a cyclohexyl group at the 4-position. The piperidine scaffold is a common motif in pharmaceuticals and agrochemicals due to its conformational flexibility and bioactivity . Cyclohexyl substituents contribute steric bulk, which may influence solubility and pharmacokinetic properties.
Properties
CAS No. |
75881-21-9 |
|---|---|
Molecular Formula |
C11H20N2O |
Molecular Weight |
196.29 g/mol |
IUPAC Name |
4-cyclohexyl-1-nitrosopiperidine |
InChI |
InChI=1S/C11H20N2O/c14-12-13-8-6-11(7-9-13)10-4-2-1-3-5-10/h10-11H,1-9H2 |
InChI Key |
INLXWZDWQNJTTQ-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)C2CCN(CC2)N=O |
Canonical SMILES |
C1CCC(CC1)C2CCN(CC2)N=O |
Other CAS No. |
75881-21-9 |
Synonyms |
1-nitroso-4-cyclohexylpiperidine |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Substituent Effects: The nitroso group in this compound distinguishes it from analogs with hydroxy or amino groups.
- Solubility : Bulky cyclohexyl and nitroso groups likely render this compound less water-soluble than 4-(para-Chlorophenyl)-4-hydroxypiperidine, which benefits from hydrogen-bonding via the hydroxyl group .
- In contrast, rigid aromatic systems (e.g., Cyproheptadine analogs) limit conformational freedom .
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